Cas no 1261930-41-9 (3-Fluoro-4-(5-formylthiophen-2-yl)benzoic acid)

• Product Name: 3-Fluoro-4-(5-formylthiophen-2-yl)benzoic acid
• CAS No: 1261930-41-9
• MF: C₁₂H₇FO₃S
• MW: 250.245585680008
• MDL: MFCD18319854
• CID: 2764218
• PubChem ID: 53225772
• Update Time: 2025-04-21

3-Fluoro-4-(5-formylthiophen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2561111
• 4-(5-FORMYLTHIOPHEN-2-YL)-3-FLUOROBENZOIC ACID
• MFCD18319854
• DTXSID30689504
• 1261930-41-9
• 4-(5-Formylthiophen-2-yl)-3-fluorobenzoic acid, 95%
• 3-Fluoro-4-(5-formylthiophen-2-yl)benzoic acid

• MDL： MFCD18319854
• Inchi： 1S/C12H7FO3S/c13-10-5-7(12(15)16)1-3-9(10)11-4-2-8(6-14)17-11/h1-6H,(H,15,16)
• InChI Key： XYDZDFZVEPCREV-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 250.00999342Da
• Monoisotopic Mass: 250.00999342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.6Ų